N-(2,3-Dimethylphenyl)-6-ethylpyrimidine-4-carboxamide

• IUPAC Name: N-(2,3-dimethylphenyl)-6-ethylpyrimidine-4-carboxamide
• InChI: InChI=1S/C15H17N3O/c1-4-12-8-14(17-9-16-12)15(19)18-13-7-5-6-10(2)11(13)3/h5-9H,4H2,1-3H3,(H,18,19)
• InChI Key: QKUUUBSYQZWSOV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NC=N1)C(=O)NC2=CC=CC(=C2C)C
• Molecular Formula: C15H17N3O
• Molecular Weight: 255.31 g/mol

Description

“N-(2,3-Dimethylphenyl)-6-ethylpyrimidine-4-carboxamide” is a complex organic compound. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and an amide group, which is a carbonyl group (a carbon double-bonded to an oxygen) adjacent to a nitrogen.

Synthesis Analysis

While specific synthesis methods for this compound are not available, it’s likely that it could be synthesized through a series of reactions involving the formation of the pyrimidine ring and subsequent functionalization with the amide group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrimidine ring, two methyl groups on the phenyl ring, an ethyl group on the 6-position of the pyrimidine ring, and a carboxamide group on the 4-position of the pyrimidine ring.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the pyrimidine ring and the amide group. The pyrimidine ring could potentially undergo electrophilic substitution reactions, while the amide group could participate in various reactions such as hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For instance, the presence of the polar amide group could influence its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound is not known without additional context. If it’s a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

The future research directions for this compound would depend on its intended use. If it’s a potential drug, future studies could focus on understanding its pharmacological effects, optimizing its synthesis, and evaluating its safety and efficacy.